Cas no 1242339-25-8 (4,5-Dibromo-2-(trifluoromethyl)benzonitrile)

4,5-Dibromo-2-(trifluoromethyl)benzonitrile structure
1242339-25-8 structure
Product Name:4,5-Dibromo-2-(trifluoromethyl)benzonitrile
CAS No:1242339-25-8
MF:C8H2Br2F3N
MW:328.911390781403
CID:1028144
PubChem ID:46941326
Update Time:2025-04-20

4,5-Dibromo-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromo-2-(trifluoromethyl)benzonitrile
    • 4,5-Dibromo-2-trifluoromethylbenzonitrile
    • AK-89128
    • ANW-60606
    • CTK8B8530
    • I01-8464
    • KB-35580
    • MolPort-009-199-645
    • Benzonitrile, 4,5-dibroMo-2-(trifluoroMethyl)-
    • 1242339-25-8
    • COCONGCGJVRAOO-UHFFFAOYSA-N
    • DB-010065
    • 4,5-Dibromo-2-(trifluoromethyl)benzonitrile, AldrichCPR
    • DTXSID10677409
    • AKOS015891049
    • MDL: MFCD16817677
    • Inchi: 1S/C8H2Br2F3N/c9-6-1-4(3-14)5(2-7(6)10)8(11,12)13/h1-2H
    • InChI Key: COCONGCGJVRAOO-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(C#N)=C(C(F)(F)F)C=1)Br

Computed Properties

  • Exact Mass: 328.84856g/mol
  • Monoisotopic Mass: 326.85061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 23.8Ų

4,5-Dibromo-2-(trifluoromethyl)benzonitrile Pricemore >>

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